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Compound of Interest

Compound Name: Tungsten(VI) chloride

Cat. No.: B086897

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed laboratory safety protocols for the handling of Tungsten(VI)
chloride (WCI6). It is intended to supplement, not replace, institutional safety guidelines and
standard operating procedures. All personnel must be thoroughly trained on the hazards and
handling procedures outlined herein before working with this compound.

Hazard Identification and Risk Assessment

Tungsten(VI) chloride is a highly reactive and corrosive solid that poses significant health
risks upon exposure. It is crucial to understand its hazardous properties to implement
appropriate safety measures.

Summary of Hazards:

Corrosive: Causes severe skin burns and eye damage.[1][2]

Respiratory Irritant: May cause respiratory irritation.[1][3] Inhalation can lead to chemical
burns in the respiratory tract and may be fatal in severe cases.[4]

Water Reactive: Reacts violently with water, including moisture in the air, to liberate toxic and
corrosive hydrogen chloride gas.[2][5]

Harmful if Swallowed: Ingestion can cause severe burns to the gastrointestinal tract.[2][4]
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» Air and Moisture Sensitive: Decomposes in the presence of air and moisture.[2][6]

A thorough risk assessment should be conducted before any experiment involving
Tungsten(VI) chloride. This assessment must identify potential exposure scenarios and detail
the control measures to be implemented.

Quantitative Data

The following tables summarize key quantitative data for Tungsten(VI) chloride.

Table 1: Physical and Chemical Properties

Property Value Reference
CAS Number 13283-01-7 [1]
Molecular Formula WCI6 [6]
Molecular Weight 396.57 g/mol [6]
Appearance Dark grey-violet crystalline 7]
powder

Melting Point 275 °C (527 °F) [1][8]
Boiling Point 347 °C (657 °F) [1][8]
Density 3.52 g/lcm3 at 25 °C [1107]

Soluble in carbon disulfide,
Solubilit carbon tetrachloride, and
olubili
Y phosphorus oxychloride.[7][9]

Reacts with water.[10]

Table 2: Occupational Exposure Limits
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Organization Limit Type Value

3 mg/m3 (as W, respirable

ACGIH TLV-TWA particulate matter)[11]
NIOSH REL-TWA 1 mg/m3 (as W)[2]
NIOSH STEL 3 mg/m3 (as W)[2]
OSHA PEL 5 mg/m3 (as W)[2]

Experimental Protocols: Safe Handling Procedures

Due to its reactivity, all manipulations of Tungsten(VI) chloride must be performed in a
controlled environment to prevent exposure to moisture and air.

3.1. Engineering Controls

Fume Hood: All work with Tungsten(VI) chloride must be conducted in a certified chemical
fume hood to minimize inhalation exposure.[4]

» Glovebox: For procedures requiring an inert atmosphere, a glovebox filled with nitrogen or
argon is mandatory. This prevents reaction with air and moisture.[10]

e Ventilation: Ensure adequate general laboratory ventilation.[4]

o Emergency Equipment: An eyewash station and safety shower must be readily accessible
and in close proximity to the work area.[2][4]

3.2. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Tungsten(VI) chloride:

o Eye and Face Protection: Chemical safety goggles and a face shield are required.[4]
» Skin Protection:

o Gloves: Wear impervious gloves, such as nitrile or neoprene.[10] Check for compatibility
and change gloves immediately if contaminated.
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o Lab Coat: A flame-resistant lab coat is necessary.

o Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[4]

o Respiratory Protection: If dusts are generated and engineering controls are insufficient, a
NIOSH-approved respirator with an appropriate cartridge for acid gases and particulates
must be used.[4][10]

3.3. Handling and Storage Protocol

» Preparation: Before starting work, ensure the fume hood or glovebox is clean and
uncluttered. Assemble all necessary equipment and reagents.

 Inert Atmosphere: Tungsten(VI) chloride should be handled and stored under an inert gas
like argon or nitrogen.[1][10]

» Dispensing:
o When transferring the solid, use a scoop or spatula in a glovebox to avoid creating dust.
o If a glovebox is not available, work in a fume hood with minimal air drafts.
o Keep the container tightly closed when not in use.[1]
e Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][4]
o The storage area should be designated for corrosive and water-reactive materials.[2]

o Store away from incompatible materials such as bases, strong oxidizing agents, and
water.[2][10]

Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.

4.1. Spills and Leaks
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o Evacuate: Immediately evacuate the area and alert others.
o Ventilate: Ensure the area is well-ventilated.

 Personal Protection: Wear appropriate PPE, including respiratory protection, before
attempting to clean up.[4]

o Containment: Cover the spill with a dry, inert absorbent material such as sand or vermiculite.
Do not use water.[4]

o Cleanup: Carefully sweep or vacuum the spilled material into a designated, labeled waste
container.[4][10] Avoid generating dust.[1]

o Decontamination: Clean the spill area thoroughly.
4.2. First Aid Measures

 Inhalation: Move the victim to fresh air immediately.[1] If breathing is difficult, provide oxygen.
Seek immediate medical attention.[2]

» Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin with
copious amounts of water for at least 15 minutes.[2] Seek immediate medical attention.[1]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids.[2] Remove contact lenses if present and easy to do.[1] Seek
immediate medical attention from an ophthalmologist.[1]

e Ingestion: Do NOT induce vomiting.[1] If the victim is conscious, rinse their mouth with water
and have them drink one or two glasses of water.[1] Seek immediate medical attention.[2]

Waste Disposal
All waste containing Tungsten(VI) chloride must be treated as hazardous waste.

o Collection: Collect all waste material (including contaminated PPE and spill cleanup
materials) in a clearly labeled, sealed container.

o Storage: Store the waste container in a designated hazardous waste accumulation area.
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¢ Disposal: Dispose of the waste through a licensed professional waste disposal service in
accordance with all local, state, and federal regulations.[8][10] Do not dispose of it down the
drain.[1]

Visualized Workflows and Protocols

The following diagrams illustrate key safety protocols for handling Tungsten(VI) chloride.

Preparation
- Verify fume hood/glovebox functionality
- Gather all necessary PPE and equipment

:

Don PPE
- Chemical goggles and face shield
- Impervious gloves
- Lab coat

Handling in Controlled Environment
- Use fume hood or inert atmosphere glovebox

- Minimize dust generation

Secure Storage
- Tightly sealed container
- Cool, dry, well-ventilated area

Work Area Decontamination
- Clean all surfaces
- Properly store or dispose of materials

- Away from incompatibles

Waste Disposal

- Collect in labeled, sealed container
- Dispose as hazardous waste

Figure 1: Standard Handling Workflow for Tungsten(VI) Chloride

Click to download full resolution via product page

Figure 1: Standard Handling Workflow
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Spill Occurs

Evacuate and Alert

Don Appropriate PPE
(including respiratory protection)

Contain Spill
(use dry, inert material)

Clean Up Spill
- Avoid raising dust
- Use vacuum or sweep carefully

Dispose of Waste
- Place in sealed, labeled container
- Follow hazardous waste protocols

Decontaminate Area

Figure 2: Emergency Response for Spills

Click to download full resolution via product page

Figure 2: Emergency Spill Response
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Figure 3: First Aid Procedures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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